(Z)-1,2-dicyanoethene-1,2-dithiolate;nickel(2+);tetrabutylazanium
(Z)-1,2-dicyanoethene-1,2-dithiolate;nickel(2+);tetrabutylazanium
Brand Name:
Vulcanchem
CAS No.:
18958-57-1
VCID:
VC21295410
InChI:
InChI=1S/2C16H36N.2C4H2N2S2.Ni/c2*1-5-9-13-17(14-10-6-2,15-11-7-3)16-12-8-4;2*5-1-3(7)4(8)2-6;/h2*5-16H2,1-4H3;2*7-8H;/q2*+1;;;+2/p-4
SMILES:
CCCC[N+](CCCC)(CCCC)CCCC.CCCC[N+](CCCC)(CCCC)CCCC.C(#N)C(=C(C#N)[S-])[S-].C(#N)C(=C(C#N)[S-])[S-].[Ni+2]
Molecular Formula:
C40H72N6NiS4
Molecular Weight:
824.0 g/mol
(Z)-1,2-dicyanoethene-1,2-dithiolate;nickel(2+);tetrabutylazanium
CAS No.: 18958-57-1
Cat. No.: VC21295410
Molecular Formula: C40H72N6NiS4
Molecular Weight: 824.0 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 18958-57-1 |
|---|---|
| Molecular Formula | C40H72N6NiS4 |
| Molecular Weight | 824.0 g/mol |
| IUPAC Name | 1,2-dicyanoethene-1,2-dithiolate;nickel(2+);tetrabutylazanium |
| Standard InChI | InChI=1S/2C16H36N.2C4H2N2S2.Ni/c2*1-5-9-13-17(14-10-6-2,15-11-7-3)16-12-8-4;2*5-1-3(7)4(8)2-6;/h2*5-16H2,1-4H3;2*7-8H;/q2*+1;;;+2/p-4 |
| Standard InChI Key | KFDRXQXGGQXFNP-UHFFFAOYSA-J |
| Isomeric SMILES | CCCC[N+](CCCC)(CCCC)CCCC.CCCC[N+](CCCC)(CCCC)CCCC.C(#N)/C(=C(/[S-])\C#N)/[S-].C(#N)/C(=C(/[S-])\C#N)/[S-].[Ni+2] |
| SMILES | CCCC[N+](CCCC)(CCCC)CCCC.CCCC[N+](CCCC)(CCCC)CCCC.C(#N)C(=C(C#N)[S-])[S-].C(#N)C(=C(C#N)[S-])[S-].[Ni+2] |
| Canonical SMILES | CCCC[N+](CCCC)(CCCC)CCCC.CCCC[N+](CCCC)(CCCC)CCCC.C(#N)C(=C(C#N)[S-])[S-].C(#N)C(=C(C#N)[S-])[S-].[Ni+2] |
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